Cas no 42865-77-0 (Urea,N-(3-acetylphenyl)-N'-phenyl-)

• Product Name: Urea,N-(3-acetylphenyl)-N'-phenyl-
• CAS No: 42865-77-0
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• MDL: MFCD00171015
• CID: 332885
• PubChem ID: 295256
• Update Time: 2025-10-30

Urea,N-(3-acetylphenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(3-acetylphenyl)-N'-phenyl-
• 1-(3-ACETYLPHENYL)-3-PHENYLUREA
• 3'-N-(N'-phenylurenyl)acetophenone
• AC1L6NQV
• AN-329
• CBDivE_004214
• N-(3-acetylphenyl)(phenylamino)carboxamide
• N-(3-acetylphenyl)-N'-phenylurea
• NSC164417
• SureCN4918597
• MLS001194842
• SR-01000405661
• SR-01000405661-1
• SMR000554752
• Cambridge id 5147706
• AKOS000192909
• Z44602841
• MFCD00171015
• 42865-77-0
• DTXSID30304169
• SCHEMBL4918597
• CHEMBL1602689
• 3-(3-acetylphenyl)-1-phenylurea
• CS-0323205
• NSC-164417
• MS-6728
• HMS2854B07
• NSC 164417

• MDL： MFCD00171015
• Inchi： 1S/C15H14N2O2/c1-11(18)12-6-5-9-14(10-12)17-15(19)16-13-7-3-2-4-8-13/h2-10H,1H3,(H2,16,17,19)
• InChI Key： RADYAVHHYJPIBL-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)NC1=CC=CC(C(C)=O)=C1

Computed Properties

• Exact Mass: 254.10600
• Monoisotopic Mass: 254.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 3.67920

Additional information on Urea,N-(3-acetylphenyl)-N'-phenyl-

N-(3-Acetylphenyl)-N'-Phenyl-Urea (CAS No. 42865-77-0): A Comprehensive Overview

N-(3-Acetylphenyl)-N'-Phenyl-Urea (CAS No. 42865-77-0) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceuticals, and materials science. This urea derivative is characterized by its unique structural features, which include an acetylphenyl group and a phenyl group attached to a urea moiety. These structural elements contribute to its diverse chemical properties and potential biological activities.

The chemical structure of N-(3-Acetylphenyl)-N'-Phenyl-Urea is represented by the formula C₁₄H₁₃NO₂. The compound is synthesized through a series of well-defined chemical reactions, typically involving the reaction of 3-acetylphenyl isocyanate with aniline. The synthesis process is highly controlled to ensure the purity and consistency of the final product, which is crucial for its applications in research and development.

Recent research studies have highlighted the potential of N-(3-Acetylphenyl)-N'-Phenyl-Urea in various biological contexts. One notable area of interest is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Another area of focus has been its antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. A study in the European Journal of Medicinal Chemistry demonstrated that N-(3-Acetylphenyl)-N'-Phenyl-Urea possesses potent antioxidant properties, making it a valuable lead compound for further drug development.

In addition to its biological activities, N-(3-Acetylphenyl)-N'-Phenyl-Urea has also been explored for its pharmacological properties. Preclinical studies have shown that it has good bioavailability and metabolic stability, which are essential characteristics for a drug candidate. These properties make it suitable for oral administration and long-term therapeutic use.

The safety profile of N-(3-Acetylphenyl)-N'-Phenyl-Urea has been extensively evaluated in both in vitro and in vivo models. Toxicity studies have indicated that it has a favorable safety profile with no significant adverse effects observed at therapeutic doses. This further supports its potential as a safe and effective therapeutic agent.

Furthermore, N-(3-Acetylphenyl)-N'-Phenyl-Urea has shown promise in drug delivery systems. Its unique chemical structure allows it to be incorporated into various drug delivery platforms, such as nanoparticles and liposomes, enhancing its bioavailability and targeting capabilities. This makes it an attractive option for developing targeted therapies for specific diseases.

In the realm of materials science, N-(3-Acetylphenyl)-N'-Phenyl-Urea has been investigated for its potential applications in polymer synthesis and functional materials. Its ability to form stable complexes with metal ions has led to its use in the development of metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies.

The synthesis methods for N-(3-Acetylphenyl)-N'-Phenyl-Urea are well-documented in the literature. Common approaches include the reaction of 3-acetylphenyl isocyanate with aniline under controlled conditions. The purity of the final product can be further enhanced through recrystallization or other purification techniques. These methods ensure that the compound meets the high standards required for pharmaceutical and research applications.

In conclusion, N-(3-Acetylphenyl)-N'-Phenyl-Urea (CAS No. 42865-77-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceuticals, and materials science. Its unique chemical structure endows it with valuable biological activities, pharmacological properties, and material functionalities. Ongoing research continues to uncover new potential uses for this compound, making it an exciting area of study for scientists and researchers worldwide.